2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(4-ethoxyphenyl)methyl]-N-(naphthalen-1-ylmethyl)ethanamine
• InChI: InChI=1S/C29H29NO3/c1-2-31-26-13-10-23(11-14-26)19-30(17-16-22-12-15-28-29(18-22)33-21-32-28)20-25-8-5-7-24-6-3-4-9-27(24)25/h3-15,18H,2,16-17,19-21H2,1H3
• InChI Key: MXVJGZJJYDRWDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C29H29NO3
• Molecular Weight: 439.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanamine, also known as N-ethylbuphedrone, is a synthetic compound that belongs to the class of phenethylamines. It is a psychoactive substance that has been used as a research chemical in scientific studies.

Mechanism of Action

2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone acts as a monoamine transporter inhibitor, which means it blocks the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in a stimulant effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone include increased heart rate, blood pressure, and body temperature. It also leads to increased alertness, concentration, and euphoria. However, it can also cause negative effects such as anxiety, paranoia, and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone in lab experiments is its ability to produce consistent and predictable effects on the central nervous system. However, its use is limited due to its potential for abuse and the lack of research on its long-term effects.

Future Directions

Future research on 2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone could focus on its potential use in the treatment of depression and anxiety disorders. It could also be studied for its effects on other neurotransmitter systems and its potential for addiction and abuse. Further research could also investigate the long-term effects of 2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone on the central nervous system.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(1-naphthylmethyl)ethanaminedrone has been used in scientific research to study its effects on the central nervous system. It has been found to act as a stimulant and has been used in studies on drug addiction and abuse. It has also been studied for its potential use in the treatment of depression and anxiety disorders.